1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C10H12N2O/c1-4-12-8(3)5-7(2)9(6-11)10(12)13/h5H,4H2,1-3H3
• InChI Key: PZDDLFYODDQVRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C#N)C)C
• Molecular Formula: C10H12N2O
• DSSTOX Substance ID: DTXSID90363636
• Molecular Weight: 176.21 g/mol
• Solubility: >26.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 94341-88-5

Description

1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (EDMOC) is a compound of interest in the field of medicinal chemistry due to its wide range of potential applications. It is an important component of many pharmaceuticals, including drugs used to treat cancer, diabetes, and other diseases. EDMOC has been studied extensively in the laboratory and has been found to have numerous biochemical and physiological effects.

Scientific Research Applications

Synthesis and Spectroscopic Analysis Research on pyridine derivatives, including 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, focuses on their synthesis and structural characterization. For instance, the study by Cetina et al. (2010) explores the synthesis and spectroscopic analysis (IR, electronic spectroscopy, UV-vis absorption, and fluorescence spectroscopy) of similar pyridine derivatives. These compounds exhibit varied optical properties based on their substituents, as determined through fluorescence spectra recorded in both protic and aprotic solvents, providing insights into their potential applications in material science and as fluorescence markers (Cetina, Tranfić, Sviben, & Jukić, 2010).

Photosensitivity and Optoelectronic Applications Another application involves the photosensitivity studies of compounds like 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Roushdy et al. (2019) describe the synthesis of a compound through the condensation reaction, highlighting its potential in optoelectronic devices due to its photocurrent and photosensitivity properties under various illumination intensities (Roushdy et al., 2019).

Electrochemical Studies The electrochemical oxidation of N-substituted dihydropyridine derivatives has been explored to understand their electrooxidation mechanisms. Such studies, as conducted by Stradiņš et al. (1987), provide valuable data on the kinetic characteristics and potential mechanisms of electrochemical reactions, contributing to the development of electrochemical sensors or oxidation processes in organic synthesis (Stradiņš et al., 1987).

Antimicrobial and Antifibrotic Applications The chemical structure of 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile lends itself to modification, resulting in derivatives with significant biological activities. For example, Khidre and Radini (2021) synthesized derivatives showing antimicrobial activities, which could lead to new therapeutic agents. Similarly, Ismail and Noaman (2005) evaluated substituted derivatives for their antifibrotic activity, identifying compounds with potent effects without adverse impacts on liver and kidney functions, indicating their therapeutic potential (Khidre & Radini, 2021); (Ismail & Noaman, 2005).